Cas no 112529-15-4 (Pioglitazone hydrochloride)

• Product Name: Pioglitazone hydrochloride
• CAS No: 112529-15-4
• MF: C₁₉H₂₁ClN₂O₃S
• MW: 392.899642705917
• MDL: MFCD04975446
• CID: 62929
• PubChem ID: 125307574
• Update Time: 2025-11-02

Pioglitazone hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pioglitazone Hydrochloride
• Pioglitazone HCl
• Pioglitazone N-Oxide
• [5-[[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-2,4-] thiazolidinedione hydrochloride
• 5-(4-(2-(5-Ethylpyridin-2-yl)ethoxy)benzyl)thiazolidine-2,4-dione hydrochloride
• Pioglitazone Hydroch
• 5-[[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-2,4-thiazolidinedione monohydrochloride
• 5-[4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzyl]-2,4-thiazolidinedione Hydrochloride
• ACTOS
• AD 4833
• AD-4833
• Effects of pioglitazone
• Pioditazone hydrochloride
• PIODLITAZONE HYDROCHLORIC
• pioglitazone hydrochioride
• U 72107A
• 5-[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]benzyl]thiazolidine-2,4-dione hydrochloride
• U-72107E
• U-72107A
• Pioglitazone (hydrochloride)
• Actos (TN)
• DSSTox_RID_80116
• DSSTox_CID_24203
• (+-)-5-(p-(2-(5-Ethyl-2-pyridyl)ethoxy)benzyl)-2,4-thiazolidinedione monohydrochloride
• DSSTox_GSID_44203
• C19H21ClN2O3S
• Glustin
• DSSTox_GS
• Q-201584
• DUETACT COMPONENT PIOGLITAZONE HYDROCHLORIDE
• Pioglitazone hydrochloride (JP17/USP)
• Pioglitazone (as hydrochloride)
• NSC-758876
• PIOGLITAZONE HYDROCHLORIDE COMPONENT OF DUETACT
• Pioglitazone hydrochloride [USAN:USP]
• CHEMBL1715
• 5-(4-(2-(5-ethylpyridin-2-yl)ethoxy)benzyl)thiazolidine-2,4-dione HCl
• STR-001
• Pioglitazone Hydrochloride ,(S)
• 5-[[4-[2-(5-Ethyl-2-pyridinyl)-etho xy]phenyl]methyl]-2,4-thiazolidinedione hydrochloride
• HMS1922L05
• Piomed
• 2,4-THIAZOLIDINEDIONE, 5-((4-(2-(5-ETHYL-2-PYRIDINYL)ETHOXY)PHENYL)METHYL)-, MONOHYDROCHLORIDE, (+/-)-
• CHEBI:8229
• Pioglitazone hydrochloride, European Pharmacopoeia (EP) Reference Standard
• ACTOPLUS MET COMPONENT PIOGLITAZONE HYDROCHLORIDE
• AC-1037
• 2,4-Thiazolidinedione, 5-((4-(2-(5-ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-, monohydrochloride, (+-)-
• 5-({4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl}methyl)-1,3-thiazolidine-2,4-dione hydrochloride
• BP164272
• Pioglitazone hydrochloride, United States Pharmacopeia (USP) Reference Standard
• SPECTRUM1504401
• (+/-)-5-(P-(2-(5-ETHYL-2-PYRIDYL)ETHOXY)BENZYL)-2,4-THIAZOLIDINEDIONE MONOHYDROCHLORIDE
• Clorhidrato de pioglitazona
• 5-{4-[2-(5-ethylpyridin-2-yl)ethoxy]benzyl}-1,3-thiazolidine-2,4-dione hydrochloride
• POZE
• PIOGLITAZONE HYDROCHLORIDE (USP MONOGRAPH)
• 5-[4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl]thiazolidine-2,4-dione hydrochloride
• HY-14601
• MLS001401386
• 127676-30-6
• DTXSID3044203
• BCP22942
• KS-1186
• P1901
• 5-[[4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl]methyl]thiazolidine-2,4-dione hydrochloride
• AKOS015844016
• FT-0601607
• PIOGLITAZONE HYDROCHLORIDE [MI]
• UNII-JQT35NPK6C
• Q27281642
• PIOGLITAZONE HYDROCHLORIDE [USP MONOGRAPH]
• JQT35NPK6C
• PIOGLITAZONE HYDROCHLORIDE [EP MONOGRAPH]
• AM20061770
• PIOGLITAZONE HYDROCHLORIDE [VANDF]
• PIOGLITAZONE HYDROCHLORIDE [MART.]
• PIOGLITAZONE HYDROCHLORIDE [USP-RS]
• D00945
• PIOGLITAZONE HYDROCHLORIDE COMPONENT OF OSENI
• PIOGLITAZONE HYDROCHLORIDE COMPONENT OF ACTOPLUS MET
• PIOGLITAZONE HYDROCHLORIDE [JAN]
• Pioglitazone for system suitability, European Pharmacopoeia (EP) Reference Standard
• Pioglitazone hydrochloride (Actos)
• NCGC00095131-02
• NC00181
• NSC 758876
• NCGC00095131-01
• Pioglitazone cloridrato
• Pioglitazone.HCl
• Tox21_111440
• Pioglitazone hydrochloride- Bio-X
• Tox21_111440_1
• PIOGLITAZONE HYDROCHLORIDE (EP MONOGRAPH)
• Pioglitazone hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• Pioglitazone hydrochloride [USAN]
• CCG-39097
• GHUUBYQTCDQWRA-UHFFFAOYSA-N
• A802593
• Cloridrato de Pioglitazona
• PIOGLITAZONE HYDROCHLORIDE [ORANGE BOOK]
• CAS-112529-15-4
• Tox21_300584
• DTXCID1024203
• HB2554
• PIOGLITAZONE HYDROCHLORIDE (MART.)
• 112529-15-4
• 2,4-THIAZOLIDINEDIONE, 5-((4-(2-(5-ETHYL-2-PYRIDINYL)ETHOXY)PHENYL)METHYL)-, MONOHYDROCHLORIDE
• PIOGLITAZONE HYDROCHLORIDE [WHO-DD]
• PIOGLITAZONE HCL [VANDF]
• PIOGLITAZONE HYDROCHLORIDE (USP-RS)
• Pioglitazone hydrochloride, >=98% (HPLC)
• SB17324
• Pioglitazone hydrochloride (USAN:USP)
• CCG-100931
• Pioglitazonehydrochloride
• MFCD04975446
• SCHEMBL21843
• 5-[[4-[2-(5-Ethyl-2-pyridinyl)-ethoxy]phenyl]methyl]-2,4-thiazolidinedione hydrochloride
• 2,4-THIAZOLIDINEDIONE, 5-((4-(2-(5-ETHYL-2-PYRIDINYL)ETHOXY)PHENYL)METHYL)-, HYDROCHLORIDE (1:1)
• SW197561-4
• 5-[[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione;hydrochloride
• EN300-122641
• Chlorhydrate de pioglitazone
• NCGC00163128-08
• s2046
• C19H20N2O3S.HCl
• 5-{4-[2-(5-Ethyl-pyridin-2-yl)-ethoxy]-benzyl}-thiazolidine-2,4-dione hydrochloride
• AA-10090
• SMR000469167
• MLS001306462
• NCGC00254492-01
• BCP0726000151
• OSENI COMPONENT PIOGLITAZONE HYDROCHLORIDE
• Pioglitazone for system suitability
• 5-[[4-[2-(5-Ethyl-2-pyridyl)ethoxy]phenyl]methyl]thiazolidine-2,4-dione hydrochloride,5-[4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzyl]-2,4-thiazolidinedione Hydrochloride
• pioglitazone hydrochloride?
• Pioglitazone hydrochloride (JP18/USP)
• Pioglitazone hydrochloride

• MDL： MFCD04975446
• Inchi： 1S/C19H20N2O3S.ClH/c1-2-13-3-6-15(20-12-13)9-10-24-16-7-4-14(5-8-16)11-17-18(22)21-19(23)25-17;/h3-8,12,17H,2,9-11H2,1H3,(H,21,22,23);1H
• InChI Key： GHUUBYQTCDQWRA-UHFFFAOYSA-N
• SMILES： Cl.S1C(NC(C1CC1C=CC(=CC=1)OCCC1C=CC(=CN=1)CC)=O)=O

Computed Properties

• Exact Mass: 392.09600
• Monoisotopic Mass: 392.0961414 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 466
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.6
• Molecular Weight: 392.9

Experimental Properties

• Color/Form: Powder
• Density: 1.5380
• Melting Point: 189.0 to 195.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.64
• Solubility: DMSO: ≥10mg/mL
• Water Partition Coefficient: Soluble in water (<1 mg/ml at 25°C), DMF, methanol, ethanol (4 mg/ml at 25°C), and DMSO (79 mg/ml at 25°C).
• PSA: 93.59000
• LogP: 4.29040
• Merck: 7452
• Vapor Pressure: No data available
• Solubility: DMSO: ≥10mg/mL

Pioglitazone hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S22; S24/25
• RTECS：XJ5813440
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/38

Additional information on Pioglitazone hydrochloride

Pioglitazone Hydrochloride (CAS No. 112529-15-4): A Comprehensive Guide to Its Properties and Applications

Pioglitazone hydrochloride (CAS No. 112529-15-4) is a widely studied pharmaceutical compound belonging to the thiazolidinedione class. This antidiabetic agent has gained significant attention due to its role in improving insulin sensitivity in patients with type 2 diabetes mellitus. The compound's molecular formula is C19H21ClN2O3S·HCl, and it appears as a white to off-white crystalline powder with high solubility in water and organic solvents.

The mechanism of action of pioglitazone HCl involves activation of peroxisome proliferator-activated receptors (PPAR-γ), which regulates the transcription of insulin-responsive genes. This property makes it particularly valuable in managing blood sugar levels, one of the most searched health topics globally. Recent studies have explored its potential benefits beyond diabetes management, including possible effects on cardiovascular health and non-alcoholic fatty liver disease (NAFLD), conditions that are increasingly prevalent worldwide.

From a chemical perspective, pioglitazone hydrochloride demonstrates excellent stability under normal storage conditions. The hydrochloride salt form enhances its bioavailability compared to the free base, a crucial factor in pharmaceutical formulations. Analytical methods for pioglitazone HCl purity testing typically employ HPLC techniques, with detection limits as low as 0.1% for related substances.

The pharmaceutical industry continues to show strong demand for high-quality pioglitazone hydrochloride API (Active Pharmaceutical Ingredient). Current market trends indicate growing interest in sustainable synthesis routes for this compound, aligning with the global push for green chemistry in drug manufacturing. Researchers are particularly focused on optimizing yield and reducing environmental impact during production.

Clinical applications of pioglitazone HCl extend beyond its primary use in diabetes treatment. Emerging research suggests potential benefits in polycystic ovary syndrome (PCOS) and certain neurodegenerative conditions, though these applications require further investigation. The compound's side effect profile remains an active area of study, with particular attention to its long-term safety data.

Quality control standards for pioglitazone hydrochloride are stringent, with pharmacopeial specifications requiring ≥98.5% purity for pharmaceutical use. Manufacturers must carefully monitor residual solvents and heavy metal content during production. The compound's crystalline structure has been extensively characterized using X-ray diffraction techniques, providing valuable information for formulation scientists.

From a regulatory standpoint, pioglitazone HCl is approved in numerous countries but remains subject to ongoing safety reviews. Healthcare professionals frequently search for updated prescribing guidelines and drug interaction information, reflecting the dynamic nature of diabetes treatment protocols. The compound's patent status varies by region, influencing its availability in different markets.

Recent advancements in drug delivery systems have explored novel formulations of pioglitazone hydrochloride, including sustained-release preparations and combination products. These innovations aim to improve patient compliance and therapeutic outcomes. The development of generic versions has made this medication more accessible in many healthcare systems.

Environmental considerations for pioglitazone HCl manufacturing include proper waste management and minimizing solvent use. The pharmaceutical industry's focus on process intensification has led to more efficient synthesis methods with reduced environmental footprint. These developments align with increasing consumer interest in sustainable pharmaceuticals.

Looking ahead, research continues to explore the full therapeutic potential of pioglitazone hydrochloride. Areas of particular interest include its effects on inflammatory markers and potential applications in metabolic syndrome. The compound's unique mechanism of action ensures it remains an important tool in the management of insulin resistance disorders, a growing global health concern.